Cas no 135355-08-7 ((-)-phellandrenoic acid)

• Product Name: (-)-phellandrenoic acid
• CAS No: 135355-08-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 2009483
• PubChem ID: 12305142
• Update Time: 2025-04-21

(-)-phellandrenoic acid Chemical and Physical Properties

Names and Identifiers

• (-)-phellandrenoic acid
• (-)-Phellandrensaeure
• (±)-p-Menth-1-en-7-oic acid
• 1-Cyclohexene-1-carboxylic acid, 4-(1-methylethyl)-, (4S)-
• L-Phellandric acid
• 135355-08-7
• UNII-T8C1BBJ77X
• Phellandric acid, (S)-
• (-)-Phellandric acid
• T8C1BBJ77X
• (4S)-4-(1-Methylethyl)-1-cyclohexene-1-carboxylic acid

• Inchi： 1S/C10H16O2/c1-7(2)8-3-5-9(6-4-8)10(11)12/h5,7-8H,3-4,6H2,1-2H3,(H,11,12)/t8-/m1/s1
• InChI Key： RVWKOGKZZRIQEW-MRVPVSSYSA-N
• SMILES： OC(C1=CC[C@H](CC1)C(C)C)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids